1,1,1,6,6,6-Hexafluoro-2,5-bis(trifluoromethyl)hexa-2,3,4-triene

• CAS No.: 61540-07-6
• Molecular Formula: C8F12
• Molecular Weight: 324.07 g/mol
• InChI: InChI=1S/C8F12/c9-5(10,11)3(6(12,13)14)1-2-4(7(15,16)17)8(18,19)20
• InChI Key: SPTLHTGVHBRQGU-UHFFFAOYSA-N
• Canonical SMILES: C(=C=C(C(F)(F)F)C(F)(F)F)=C(C(F)(F)F)C(F)(F)F

Description

1,1,1,6,6,6-Hexafluoro-2,5-bis(trifluoromethyl)hexa-2,3,4-triene is a fluorinated organic compound with the molecular formula C8F12. This compound is characterized by its high fluorine content, which imparts unique chemical and physical properties. It is of interest in various fields of research due to its stability and reactivity.

Preparation Methods

The synthesis of 1,1,1,6,6,6-Hexafluoro-2,5-bis(trifluoromethyl)hexa-2,3,4-triene typically involves the use of fluorinated precursors and specialized reaction conditions. One common method involves the reaction of hexafluoropropylene with trifluoromethylating agents under controlled conditions to form the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1,1,1,6,6,6-Hexafluoro-2,5-bis(trifluoromethyl)hexa-2,3,4-triene undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of fluorinated carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of partially or fully reduced fluorinated compounds.

Substitution: Nucleophilic substitution reactions can occur, where fluorine atoms are replaced by other nucleophiles under appropriate conditions.

Common reagents used in these reactions include hydrogen peroxide for oxidation, lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1,1,1,6,6,6-Hexafluoro-2,5-bis(trifluoromethyl)hexa-2,3,4-triene has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of other fluorinated compounds and materials.

Biology: Its unique properties make it useful in the study of fluorinated biomolecules and their interactions.

Medicine: Research is ongoing into its potential use in drug development, particularly in the design of fluorinated pharmaceuticals.

Industry: It is used in the production of high-performance materials, such as fluorinated polymers and coatings

Mechanism of Action

The mechanism by which 1,1,1,6,6,6-Hexafluoro-2,5-bis(trifluoromethyl)hexa-2,3,4-triene exerts its effects is largely dependent on its chemical structure. The high fluorine content and the presence of multiple trifluoromethyl groups contribute to its reactivity and stability. These features enable it to interact with various molecular targets and pathways, particularly those involving fluorine chemistry .

Comparison with Similar Compounds

1,1,1,6,6,6-Hexafluoro-2,5-bis(trifluoromethyl)hexa-2,3,4-triene can be compared with other fluorinated compounds such as:

1,1,1,3,3,3-Hexafluoro-2-propanol: Another fluorinated compound with different functional groups and applications.

Hexafluoroacetone: A fluorinated ketone with distinct reactivity and uses.

2,2,2-Trifluoroethanol: A simpler fluorinated alcohol with different properties and applications.

The uniqueness of this compound lies in its multiple trifluoromethyl groups and the resulting chemical behavior, which distinguishes it from these similar compounds.